Cas no 339097-86-8 (2-[(4-chlorobenzyl)sulfinyl]-N-[3-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-[(4-chlorobenzyl)sulfinyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• CAS No: 339097-86-8
• MF: C₁₆H₁₃ClF₃NO₂S
• MW: 375.793132543564
• CID: 5185362
• Update Time: 2026-03-05

2-[(4-chlorobenzyl)sulfinyl]-N-[3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-CHLOROBENZYL)SULFINYL]-N-[3-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE
• 2-[(4-chlorophenyl)methanesulfinyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• 2-[(4-chlorophenyl)methylsulfinyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• Bionet1_001108
• HMS571D10
• 2-[(4-chlorobenzyl)sulfinyl]-N-[3-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C16H13ClF3NO2S/c17-13-6-4-11(5-7-13)9-24(23)10-15(22)21-14-3-1-2-12(8-14)16(18,19)20/h1-8H,9-10H2,(H,21,22)
• InChI Key： WPBJNUQZZDZLOZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CS(CC(NC1=CC=CC(C(F)(F)F)=C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 4
• Topological Polar Surface Area: 65.4

Additional information on 2-[(4-chlorobenzyl)sulfinyl]-N-[3-(trifluoromethyl)phenyl]acetamide

Professional Introduction to Compound with CAS No. 339097-86-8 and Product Name: 2-[(4-chlorobenzyl)sulfinyl]-N-[3-(trifluoromethyl)phenyl]acetamide

The compound with the CAS number 339097-86-8 and the product name 2-[(4-chlorobenzyl)sulfinyl]-N-[3-(trifluoromethyl)phenyl]acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a sulfinyl group at the 4-chlorobenzyl moiety and an acetamide moiety linked to a trifluoromethylphenyl group, which contribute to its distinct chemical behavior and biological activity.

Recent studies have highlighted the importance of sulfinyl-containing compounds in the development of novel therapeutic agents. The sulfinyl group (–SO₂–) in this compound not only enhances its solubility and stability but also plays a crucial role in modulating its interactions with biological targets. Specifically, the presence of the 4-chlorobenzyl substituent at the sulfinyl group introduces a hydrophobic region that can interact favorably with lipid rafts and membrane-bound receptors, thereby improving drug delivery efficiency. This feature has been particularly relevant in the design of targeted therapies for diseases such as cancer and inflammatory disorders.

The acetamide moiety in the compound’s structure contributes to its pharmacological profile by providing a hydrogen bond acceptor site, which is essential for binding to protein targets. Additionally, the trifluoromethylphenyl group (–CF₃–) attached to the acetamide moiety enhances the compound’s metabolic stability and bioavailability. This group is well-known for its ability to increase lipophilicity and reduce metabolic degradation, making it a popular choice in drug design. The combination of these functional groups results in a molecule with high binding affinity and selectivity, making it an attractive candidate for further development.

In the context of current pharmaceutical research, compounds like 2-[(4-chlorobenzyl)sulfinyl]-N-[3-(trifluoromethyl)phenyl]acetamide are being explored for their potential in treating a variety of diseases. For instance, preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways such as COX-2 and NF-κB. Furthermore, its structural features make it a promising candidate for developing kinase inhibitors, which are critical in cancer therapy. The ability of this compound to interact with multiple targets simultaneously suggests that it may offer a synergistic therapeutic effect, reducing the likelihood of resistance development.

The synthesis of this compound involves sophisticated organic chemistry techniques that ensure high purity and yield. The introduction of the sulfinyl group at the 4-chlorobenzyl position requires careful control of reaction conditions to avoid unwanted side products. Similarly, the attachment of the trifluoromethylphenyl group to the acetamide moiety necessitates precise stoichiometric control and optimal reaction times. Advances in synthetic methodologies have enabled researchers to produce this compound efficiently, making it more accessible for further investigation.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its biological targets. These studies have revealed that the sulfinyl group, along with the 4-chlorobenzyl moiety, forms critical hydrogen bonds with key residues in target proteins. Additionally, the trifluoromethylphenyl group interacts favorably with hydrophobic pockets, enhancing binding affinity. These insights have guided medicinal chemists in optimizing the compound’s structure for improved pharmacological activity.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, sulfinyl-containing compounds have shown promise as herbicides and fungicides due to their ability to disrupt essential enzymatic pathways in pests. The unique combination of functional groups in this compound makes it a versatile candidate for developing novel agrochemical agents that are both effective and environmentally friendly.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-[(4-chlorobenzyl)sulfinyl]-N-[3-(trifluoromethyl)phenyl]acetamide will play an increasingly important role in drug discovery and development. The integration of cutting-edge synthetic techniques with advanced computational methods will further enhance our ability to design molecules with tailored biological activities. This interdisciplinary approach is essential for addressing complex diseases and improving patient outcomes.

In conclusion, the compound with CAS number 339097-86-8, named 2-[(4-chlorobenzyl)sulfinyl]-N-[3-(trifluoromethyl)phenyl]acetamide, represents a significant advancement in chemical and pharmaceutical research. Its unique structural features, including the presence of a sulfinyl group, a 4-chlorobenzyl moiety, an acetamide moiety, and a trifluoromethylphenyl group, contribute to its distinct chemical behavior and biological activity. Recent studies highlight its potential applications in treating various diseases, particularly cancer and inflammatory disorders. As research progresses, this compound is poised to make substantial contributions to both pharmaceuticals and agrochemicals.